Cas no 284474-72-2 (Hexylene Glycol-d12)

• Product Name: Hexylene Glycol-d12
• CAS No: 284474-72-2
• MF: C₆H₁₄O₂
• MW: 130.248102664948
• CID: 248470
• PubChem ID: 71309223
• Update Time: 2025-04-19

Hexylene Glycol-d12 Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentane-1,1,1,2,3,3,5,5,5-d9-diol,4-(methyl-d3)- (9CI)
• 2-METHYL-2,4-PENTANE-D12-DIOL
• Hexylene Glycol-d12
• 1,1,1,2,3,3,5,5,5-nonadeuterio-4-(trideuteriomethyl)pentane-2,4-diol
• D98993
• 1, 1, 1, 2, 3, 3, 5, 5, 5-nonadeuterio-4-(trideuteriomethyl)pentane-2, 4-diol
• 2-(?H?)methyl(?H?)pentane-2,4-diol
• HY-B0903S
• CS-0590595
• 2-Methyl-2,4-pentane-d12-diol, 98 atom % D
• 4-(Methyl-d3)-2,4pentane-1,1,1,2,3,3,5,5,5-d9-diol
• 284474-72-2

• Inchi： 1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3/i1D3,2D3,3D3,4D2,5D
• InChI Key： SVTBMSDMJJWYQN-WWKUACGSSA-N
• SMILES： OC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])(C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 130.175
• Monoisotopic Mass: 130.175
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.014 g/mL at 25 °C
• Boiling Point: 197 °C(lit.)
• Flash Point: 94 °C
• PSA: 40.46000
• LogP: 0.52820
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

Hexylene Glycol-d12 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols